7-ethyl-1H-indazole-5-carboxylic acid
Overview
Description
7-Ethyl-1H-indazole-5-carboxylic acid, or 7-EICA, is a compound found in nature and is widely used in scientific research, particularly in the field of biochemistry and physiology. 7-EICA is a derivative of indazole, a heterocyclic aromatic compound, and is known for its unique properties that make it suitable for a variety of laboratory experiments. 7-EICA is also known for its ability to interact with a variety of biological molecules, making it an attractive option for researchers in a variety of fields.
Scientific Research Applications
7-EICA has been used in a variety of scientific research applications, including the study of enzyme-inhibitor interactions, the study of cell signaling pathways, and the study of drug metabolism. 7-EICA has also been used in the study of protein-protein interactions, the study of receptor-ligand interactions, and the study of gene expression. 7-EICA has also been used in the study of metabolic pathways, the study of gene regulation, and the study of cancer biology.
Mechanism of Action
7-EICA acts as an inhibitor of several enzymes involved in the metabolism of drugs and other compounds. 7-EICA binds to the active sites of the enzymes, preventing them from catalyzing the reactions necessary for the metabolism of the compounds. 7-EICA also interacts with a variety of other biological molecules, including proteins, lipids, and nucleic acids.
Biochemical and Physiological Effects
7-EICA has been shown to have a variety of biochemical and physiological effects. 7-EICA has been shown to inhibit the activity of several enzymes involved in drug metabolism, as well as other enzymes involved in the metabolism of other compounds. 7-EICA has also been shown to interact with a variety of proteins, lipids, and nucleic acids, leading to a variety of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
7-EICA has several advantages for use in laboratory experiments. 7-EICA is relatively inexpensive and easy to obtain, and it is also relatively stable and easy to store. 7-EICA is also easy to use in a variety of laboratory experiments, and it is known to interact with a variety of biological molecules, making it an attractive option for researchers. However, 7-EICA has several limitations for use in laboratory experiments, including its relatively low solubility in water and its tendency to interact with a variety of biological molecules.
Future Directions
The future of 7-EICA research is promising, as it is a compound with a wide variety of potential applications. 7-EICA could be used to study the effects of drugs on enzyme activity, as well as the effects of drugs on protein-protein interactions and receptor-ligand interactions. 7-EICA could also be used to study the effects of drugs on gene expression and metabolic pathways. Additionally, 7-EICA could be used to study the effects of drugs on cancer biology and the effects of drugs on cell signaling pathways. Finally, 7-EICA could be used to study the effects of drugs on the immune system and the effects of drugs on neuronal development.
Synthesis Methods
7-EICA can be synthesized using a variety of methods, including the Knoevenagel condensation and the Ullmann reaction. The Knoevenagel condensation is a method of synthesizing compounds from two different starting materials, usually an aldehyde and a ketone. The Ullmann reaction is a method of synthesizing compounds from two different starting materials, usually an aryl halide and an amine. Both methods are suitable for synthesizing 7-EICA, and the choice of method is usually based on the availability of the starting materials and the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-ethyl-1H-indazole-5-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-ethyl-4-nitro-1H-indazole", "Sodium hydroxide", "Hydrochloric acid", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Sodium nitrite", "Copper(I) iodide", "Glacial acetic acid", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethyl chloroformate", "Triethylamine", "Diethyl ether", "Water" ], "Reaction": [ "Reduction of 2-ethyl-4-nitro-1H-indazole with sodium borohydride in the presence of acetic acid and sodium acetate to yield 2-ethyl-1H-indazole", "Diazotization of 2-ethyl-1H-indazole with sodium nitrite and hydrochloric acid, followed by coupling with copper(I) iodide in glacial acetic acid to yield 7-ethyl-1H-indazole", "Reduction of 7-ethyl-1H-indazole with sodium cyanoborohydride in the presence of hydrochloric acid and sodium hydroxide to yield 7-ethyl-1H-indazole-5-carboxaldehyde", "Conversion of 7-ethyl-1H-indazole-5-carboxaldehyde to 7-ethyl-1H-indazole-5-carboxylic acid through reaction with ethyl chloroformate and triethylamine in diethyl ether and water" ] } | |
CAS RN |
1031417-67-0 |
Molecular Formula |
C10H10N2O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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